3,4-dimethyl-2,6-diphenyl-5-propyl-4-piperidinol hydrochloride

• IUPAC Name: 3,4-dimethyl-2,6-diphenyl-5-propylpiperidin-4-ol;hydrochloride
• InChI: InChI=1S/C22H29NO.ClH/c1-4-11-19-21(18-14-9-6-10-15-18)23-20(16(2)22(19,3)24)17-12-7-5-8-13-17;/h5-10,12-16,19-21,23-24H,4,11H2,1-3H3;1H
• InChI Key: OLXMBCGTGWIZEW-UHFFFAOYSA-N
• Canonical SMILES: CCCC1C(NC(C(C1(C)O)C)C2=CC=CC=C2)C3=CC=CC=C3.Cl
• Molecular Formula: C22H30ClNO
• Molecular Weight: 359.9 g/mol

Description

3,4-dimethyl-2,6-diphenyl-5-propyl-4-piperidinol hydrochloride, also known as Fentanyl analog, is a synthetic opioid that is used for pain management and anesthesia. It is a highly potent drug that is structurally similar to Fentanyl, a Schedule II controlled substance.

Mechanism of Action

The mechanism of action of 3,4-dimethyl-2,6-diphenyl-5-propyl-4-piperidinol hydrochloride is similar to that of other opioids. The drug binds to the mu-opioid receptors in the brain and spinal cord, which leads to the inhibition of pain signals. This results in a reduction in pain perception and an increase in pain tolerance. The drug also produces a sense of euphoria and relaxation, which can lead to its abuse.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,4-dimethyl-2,6-diphenyl-5-propyl-4-piperidinol hydrochloride are similar to those of other opioids. The drug produces analgesia, sedation, respiratory depression, and miosis. It also produces gastrointestinal effects, such as nausea, vomiting, and constipation. The drug can also cause cardiovascular effects, such as hypotension and bradycardia.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4-dimethyl-2,6-diphenyl-5-propyl-4-piperidinol hydrochloride in lab experiments include its high potency and selectivity for the mu-opioid receptor. This makes it a useful tool for studying the opioid system and developing new analgesic drugs. However, the drug's high potency also makes it difficult to handle, and it can pose a risk of overdose and toxicity.

Future Directions

There are several future directions for research on 3,4-dimethyl-2,6-diphenyl-5-propyl-4-piperidinol hydrochloride. One area of research is the development of new analgesic drugs that are more selective and have fewer side effects than current opioids. Another area of research is the study of the drug's potential use in the treatment of depression and anxiety disorders. Finally, there is a need for further research on the drug's safety and toxicity, particularly in light of the current opioid epidemic.

Scientific Research Applications

3,4-dimethyl-2,6-diphenyl-5-propyl-4-piperidinol hydrochloride has been extensively studied for its analgesic and anesthetic properties. It is commonly used in clinical practice for the management of pain, particularly in patients with cancer. Additionally, it has been used as an anesthetic agent for surgical procedures. The drug has also been studied for its potential use in the treatment of depression and anxiety disorders.